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| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 066083-250mg |
6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic acid |
796090-24-9 | 97% | 250mg |
￡59.00 | 2022-03-01 | |
| Fluorochem | 066083-1g |
6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic acid |
796090-24-9 | 97% | 1g |
￡144.00 | 2022-03-01 | |
| Fluorochem | 066083-5g |
6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic acid |
796090-24-9 | 97% | 5g |
￡435.00 | 2022-03-01 | |
| Fluorochem | 066083-10g |
6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic acid |
796090-24-9 | 97% | 10g |
￡784.00 | 2022-03-01 | |
| TRC | C598388-50mg |
6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic Acid |
796090-24-9 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C598388-100mg |
6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic Acid |
796090-24-9 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C598388-500mg |
6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic Acid |
796090-24-9 | 500mg |
$ 275.00 | 2022-06-06 | ||
| Chemenu | CM175869-1g |
6-Chloro-3-(trifluoromethyl)-pyridine-2-carboxylic acid |
796090-24-9 | 98% | 1g |
$167 | 2021-08-05 | |
| Chemenu | CM175869-5g |
6-Chloro-3-(trifluoromethyl)-pyridine-2-carboxylic acid |
796090-24-9 | 98% | 5g |
$468 | 2021-08-05 | |
| Chemenu | CM175869-10g |
6-Chloro-3-(trifluoromethyl)-pyridine-2-carboxylic acid |
796090-24-9 | 98% | 10g |
$842 | 2021-08-05 |
Audited Supplier
6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic Acid (CAS No. 796090-24-9) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various advanced materials and bioactive molecules. Its molecular structure, featuring a chloro substituent at the 6-position and a trifluoromethyl group at the 3-position, imparts distinct electronic and steric properties, making it invaluable for researchers and industrial applications.
The growing interest in 6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic Acid is driven by its versatility in organic synthesis. Recent trends in the chemical industry highlight the demand for fluorinated compounds due to their enhanced stability, bioavailability, and lipophilicity. These properties are particularly relevant in the development of pharmaceutical intermediates and crop protection agents, aligning with the global push for sustainable and efficient chemical solutions. Researchers frequently search for "synthesis methods for fluorinated pyridines" or "applications of 6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic Acid," underscoring its importance in modern chemistry.
From a synthetic perspective, 6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic Acid is often synthesized via multi-step reactions involving halogenation and carboxylation of pyridine derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yield and purity. The compound's carboxylic acid functionality further allows for derivatization into esters, amides, or other derivatives, expanding its utility in drug discovery and material science. This adaptability makes it a focal point for queries like "how to modify pyridine carboxylic acids" or "best practices for handling trifluoromethyl groups."
In the pharmaceutical sector, 6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic Acid is a key building block for active pharmaceutical ingredients (APIs). Its trifluoromethyl group is known to enhance metabolic stability and membrane permeability, traits highly sought after in drug design. Recent studies have explored its role in developing antiviral agents and central nervous system (CNS) therapeutics, topics that resonate with current health-focused trends. Searches for "fluorinated pyridines in drug development" or "CAS 796090-24-9 uses in medicine" reflect this intersection of chemistry and healthcare innovation.
Beyond pharmaceuticals, 6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic Acid finds applications in agrochemicals, particularly in the formulation of herbicides and pesticides. The chloro and trifluoromethyl moieties contribute to the compound's bioactivity, enabling targeted pest control with reduced environmental impact. This aligns with the increasing demand for green chemistry solutions and sustainable agriculture, as evidenced by search queries like "eco-friendly agrochemical intermediates" or "role of fluorinated compounds in crop protection."
Quality and safety are paramount when working with 6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic Acid. Reputable suppliers provide detailed technical data sheets (TDS) and material safety data sheets (MSDS), ensuring compliance with regulatory standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Professionals often search for "analytical methods for pyridine derivatives" or "CAS 796090-24-9 specifications," emphasizing the need for reliable characterization.
In conclusion, 6-Chloro-3-(trifluoromethyl)pyridine-2-carboxylic Acid (CAS No. 796090-24-9) stands as a pivotal compound in modern chemical research and industrial applications. Its multifaceted roles in pharmaceuticals, agrochemicals, and material science underscore its importance, while its structural features continue to inspire innovation. As the scientific community explores sustainable and efficient synthetic routes, this compound remains at the forefront of discussions, driven by its proven utility and potential for future breakthroughs.
